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Compound of Interest

3-Hydroxy-2-
Compound Name:
methoxybenzaldehyde

Cat. No.: B043290

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological information for 3-
Hydroxy-2-methoxybenzaldehyde. Due to a lack of comprehensive studies on this specific
isomer, data from structurally related compounds, particularly its isomers, have been included
for a comparative and predictive assessment. This practice, known as read-across, is clearly
indicated where applied. This guide is intended for informational purposes and should not be
used as a substitute for a comprehensive safety evaluation.

Introduction

3-Hydroxy-2-methoxybenzaldehyde, a substituted benzaldehyde derivative, is a compound
of interest in various chemical and pharmaceutical research areas. Understanding its
toxicological profile is crucial for ensuring safe handling and for predicting its potential
biological effects in drug development. This technical guide synthesizes the available data on
the toxicity of 3-Hydroxy-2-methoxybenzaldehyde and its isomers to provide a foundational
understanding for researchers and professionals in the field.

Physicochemical Properties
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Property Value Source

CAS Number 66495-88-3 [1]

Molecular Formula C8H803 [1]

Molecular Weight 152.15 g/mol [1]

Appearance Solid ChemScene LLC
Melting Point 113-115°C ChemScene LLC
Boiling Point 135 °C at 15 mmHg ChemScene LLC

Toxicological Data
Acute Toxicity

Limited data is available for the acute toxicity of 3-Hydroxy-2-methoxybenzaldehyde. The

primary information is derived from safety data sheets, which indicate potential hazards upon

acute exposure.

Table 1: Acute Toxicity of 3-Hydroxy-2-methoxybenzaldehyde and Isomers
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Irritation and Sensitization

3-Hydroxy-2-methoxybenzaldehyde is classified as a skin and eye irritant.

Table 2: Irritation Potential of 3-Hydroxy-2-methoxybenzaldehyde
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Endpoint Species Result Classification Source
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There is no available data on the skin sensitization potential of 3-Hydroxy-2-
methoxybenzaldehyde.

Repeated Dose Toxicity

No studies on the repeated dose toxicity of 3-Hydroxy-2-methoxybenzaldehyde were
identified. For the related isomer, p-methoxybenzaldehyde, a No Observed Adverse Effect
Level (NOAEL) of 100 mg/kg/day has been established in a 90-day oral gavage study in Wistar
rats[5].

Genotoxicity

There is a lack of publicly available genotoxicity data for 3-Hydroxy-2-methoxybenzaldehyde.
Read-across from the isomer p-methoxybenzaldehyde suggests it is not expected to be
genotoxic[5]. p-Methoxybenzaldehyde was not mutagenic in an Ames test and did not cause
chromosomal aberrations in an in vitro assay with Chinese hamster fibroblasts[5][6].

Carcinogenicity

No carcinogenicity studies for 3-Hydroxy-2-methoxybenzaldehyde were found. The
International Agency for Research on Cancer (IARC) has not classified the related compound
2-Hydroxy-3-methoxybenzaldehyde as a carcinogen[3].

Reproductive and Developmental Toxicity

Information on the reproductive and developmental toxicity of 3-Hydroxy-2-
methoxybenzaldehyde is not available. For the isomer 2-Hydroxybenzaldehyde, a combined
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repeated dose and reproductive/developmental toxicity screening test in rats established a
NOAEL for reproductive toxicity of 160 mg/kg bw/day for males and 40 mg/kg bw/day for
females[7]. The NOAEL for developmental effects was 160 mg/kg bw/day[7].

Experimental Protocols

Detailed experimental protocols for the toxicological studies of 3-Hydroxy-2-
methoxybenzaldehyde are not available in the public domain. The information presented is
largely derived from summary data in safety data sheets and chemical databases. For
structurally related compounds, studies were often conducted following standardized OECD
guidelines. For instance, skin irritation studies are typically performed on rabbits according to
OECD Guideline 404[8], and Ames mutagenicity tests follow OECD Guideline 471.

Mechanistic Insights and Signaling Pathways

No studies describing the specific mechanisms of toxicity or associated signaling pathways for
3-Hydroxy-2-methoxybenzaldehyde were identified. Given its irritant properties, it is plausible
that at high concentrations, it may interact with cellular membranes and proteins, leading to
localized inflammation and cell damage. However, without dedicated mechanistic studies, this
remains speculative.

Visualizations

As no specific signaling pathways or complex experimental workflows for 3-Hydroxy-2-
methoxybenzaldehyde have been described in the available literature, the creation of
corresponding diagrams is not feasible. A generalized workflow for a standard toxicological
assessment is provided below for illustrative purposes.
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General Toxicological Assessment Workflow
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Caption: A generalized workflow for toxicological assessment of a chemical compound.

Conclusion

The available toxicological data for 3-Hydroxy-2-methoxybenzaldehyde is limited, primarily
indicating that it is harmful if swallowed and causes skin and serious eye irritation, as well as
potential respiratory irritation. There is a significant data gap regarding its potential for repeated
dose toxicity, genotoxicity, carcinogenicity, and reproductive and developmental toxicity. While
read-across from its isomers can provide some preliminary insights, dedicated studies on 3-
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Hydroxy-2-methoxybenzaldehyde are necessary for a thorough risk assessment.
Researchers and drug development professionals should handle this compound with
appropriate caution, utilizing personal protective equipment to minimize exposure, and consider
its irritant properties in any experimental design. Further investigation into its toxicological
profile is warranted to fully understand its safety and biological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b043290?utm_src=pdf-body
https://www.benchchem.com/product/b043290?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-methoxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA1567214&productDescription=2-HYDRXY-3-METHOXYBENZALDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_148-53-8.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/hydroxy%20methoxybenzaldehyd.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/135-02-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/135-02-4.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=eeeb5caa-7de8-4e20-b423-a0421d029f66
https://hpvchemicals.oecd.org/ui/handler.axd?id=4b7038fc-863d-48c3-bb7c-9450919e364c
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.benchchem.com/product/b043290#toxicological-profile-of-3-hydroxy-2-methoxybenzaldehyde
https://www.benchchem.com/product/b043290#toxicological-profile-of-3-hydroxy-2-methoxybenzaldehyde
https://www.benchchem.com/product/b043290#toxicological-profile-of-3-hydroxy-2-methoxybenzaldehyde
https://www.benchchem.com/product/b043290#toxicological-profile-of-3-hydroxy-2-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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